Cas no 920023-42-3 (4-Oxazolecarboxylic acid, 5-cyclopropyl-2-methyl-, ethyl ester)
920023-42-3 structure
Product Name:4-Oxazolecarboxylic acid, 5-cyclopropyl-2-methyl-, ethyl ester
CAS No:920023-42-3
MF:C10H13NO3
MW:195.215122938156
CID:759579
PubChem ID:59657553
Update Time:2025-04-19
4-Oxazolecarboxylic acid, 5-cyclopropyl-2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarboxylic acid, 5-cyclopropyl-2-methyl-, ethyl ester
- ethyl 5-cyclopropyl-2-methyl-1,3-oxazole-4-carboxylate
- HQMKUSYBTRMQIV-UHFFFAOYSA-N
- 920023-42-3
- SCHEMBL4359169
- Ethyl 5-cyclopropyl-2-methyloxazole-4-carboxylate
- 5-Cyclopropyl-2-methyl-oxazole-4-carboxylic acid ethyl ester
- DTXSID30732605
-
- Inchi: 1S/C10H13NO3/c1-3-13-10(12)8-9(7-4-5-7)14-6(2)11-8/h7H,3-5H2,1-2H3
- InChI Key: HQMKUSYBTRMQIV-UHFFFAOYSA-N
- SMILES: O1C(C)=NC(C(=O)OCC)=C1C1CC1
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.3Ų
4-Oxazolecarboxylic acid, 5-cyclopropyl-2-methyl-, ethyl ester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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